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Compound of Interest

Compound Name: Oxyfenamate

Cat. No.: B1673978

An Examination of a Lesser-Known Carbamate in the Age of Anxiety

Once a player in the mid-20th century quest for effective treatments for anxiety, Oxyfenamate,
a carbamate derivative, has largely faded into pharmacological obscurity. This technical guide
synthesizes the available, albeit limited, information on the historical development, chemical
properties, and pharmacological context of this anxiolytic agent. The scarcity of detailed
historical and clinical data necessitates a broader look at the class of carbamate anxiolytics to
provide a comprehensive understanding of Oxyfenamate's place in therapeutic history.

Introduction: The Rise of Carbamate Anxiolytics

The 1950s marked a significant turning point in the pharmacological management of anxiety.
Prior to this, options were largely limited to sedating barbiturates with a high potential for
dependence and overdose. The development of meprobamate in 1950, a dicarbamate,
heralded a new era of "tranquilizers” that offered a perceived improvement in safety and
specificity for anxiety.[1][2] Meprobamate quickly became a blockbuster drug, demonstrating
the immense societal and medical need for effective anxiolytic therapies.[2] It is within this
fervent environment of psychopharmacological innovation that a number of other carbamate
derivatives, including Oxyfenamate, were investigated for their potential to alleviate anxiety.

Chemical and Physical Properties

Oxyfenamate is chemically known as 2-hydroxy-2-phenyl-ethyl N-benzylcarbamate. Its
fundamental properties are summarized in the table below.
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Property Value
Chemical Formula C17H19NOs
Molecular Weight 285.34 g/mol
Synonyms Oxyphenamate

Note: Data is based on publicly available chemical databases.

Historical Development and Synthesis

Detailed historical records outlining the specific discovery and development timeline of
Oxyfenamate are not readily available in contemporary scientific literature. However, its
emergence can be situated within the broader context of the development of carbamate
anxiolytics that followed the success of meprobamate in the 1950s and 1960s.[1] The general
synthetic route for carbamates often involves the reaction of an alcohol with an isocyanate or
the reaction of a chloroformate with an amine. While the specific, detailed experimental
protocol for the industrial synthesis of Oxyfenamate is not documented in the available

resources, a plausible synthetic pathway can be conceptualized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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